Cas no 1803582-78-6 (tert-butyl 3-acetamido-3-cyano-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-acetamido-3-cyano-pyrrolidine-1-carboxylate
• CAS No: 1803582-78-6
• MDL: MFCD28714553
• CID: 4616107
• PubChem ID: 119031345
• Update Time: 2025-05-25

tert-butyl 3-acetamido-3-cyano-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-acetamido-3-cyano-pyrrolidine-1-carboxylate

• MDL： MFCD28714553

Additional information on tert-butyl 3-acetamido-3-cyano-pyrrolidine-1-carboxylate

Tert-butyl 3-acetamido-3-cyano-pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-acetamido-3-cyano-pyrrolidine-1-carboxylate, identified by the CAS number 1803582-78-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with an acetamido group, a cyano group, and a tert-butyl ester moiety. The combination of these functional groups makes it a versatile building block for further chemical modifications and derivatizations.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the cyano group, for instance, is known to enhance the bioavailability and pharmacokinetic properties of molecules. Similarly, the acetamido group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems. The tert-butyl ester moiety, on the other hand, plays a significant role in improving the solubility and stability of the compound during synthesis and storage.

In terms of synthesis, tert-butyl 3-acetamido-3-cyano-pyrrolidine-1-carboxylate can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and ring-forming processes. Researchers have explored both traditional organic synthesis techniques and modern catalytic methods to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts has been shown to significantly accelerate the formation of the pyrrolidine ring while maintaining high stereochemical control.

The applications of this compound are not limited to pharmaceuticals. It has also found utility in materials science, particularly in the development of advanced polymers and coatings. The ability to modify the functional groups on the pyrrolidine ring allows for tailored properties such as increased mechanical strength, thermal stability, and resistance to environmental factors. Recent advancements in polymer chemistry have demonstrated how such modifications can lead to materials with unprecedented performance characteristics.

From a biological standpoint, tert-butyl 3-acetamido-3-cyano-pyrrolidine-1-carboxylate has shown promise as a lead compound in anti-inflammatory and anticancer drug development. Preclinical studies have indicated that its unique structure enables it to interact with key cellular pathways involved in inflammation and tumor progression. Furthermore, its ability to penetrate cellular membranes efficiently makes it an attractive candidate for targeted drug delivery systems.

In conclusion, tert-butyl 3-acetamido-3-cyano-pyrrolidine-1-carboxylate represents a valuable addition to the arsenal of chemical compounds available for research and industrial applications. Its versatile structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a key player in future innovations across multiple disciplines.